N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H16F3N3O2/c18-17(19,20)13-5-1-4-12(9-13)16(25)21-7-8-23-15(24)10-11-3-2-6-14(11)22-23/h1,4-5,9-10H,2-3,6-8H2,(H,21,25)
• InChI Key: NTGBFTQPTIJYLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CCNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H16F3N3O2
• Molecular Weight: 351.32 g/mol
• CAS No.: 2034565-25-6

Description

N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H16F3N3O2 and its molecular weight is 351.329. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• The research into the synthesis of complex organic compounds like thienopyrimidine derivatives has shown significant antimicrobial activity, indicating a broad potential application in medicinal chemistry for treating bacterial infections (Bhuiyan et al., 2006).
• Another study focused on the synthesis of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, demonstrating inhibited proliferation of endothelial and tumor cells, highlighting their potential use in cancer therapy (Ilić et al., 2011).

Structural and Computational Chemistry

• Research on 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine has provided insights into its structure through XRD, DFT calculations, and energy frameworks, contributing to the understanding of molecular interactions and stability in heterocyclic compounds (Sallam et al., 2021).

Antiviral Applications

• A study on benzamide-based 5-aminopyrazoles and their derivatives showed significant antiviral activities against influenza A virus (H5N1), suggesting their potential in developing new antiviral drugs (Hebishy et al., 2020).

Anticancer and Anti-inflammatory Activities

• Benzamide derivatives have been explored for their melanoma cytotoxicity, providing a basis for targeted drug delivery systems in melanoma therapy, indicating the importance of structural modifications for enhancing therapeutic efficacy (Wolf et al., 2004).
• The synthesis of compounds using citrazinic acid as a synthon has led to the development of pyridines, pyrimidinones, and oxazinones with anti-inflammatory agents, showing the versatility of heterocyclic compounds in developing new medications (Amr et al., 2007).